![molecular formula C16H19NO4 B6341797 4-Benzoyl-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid CAS No. 637773-04-7](/img/structure/B6341797.png)
4-Benzoyl-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid
Description
Scientific Research Applications
Medicinal Chemistry
In medicinal chemistry, this compound is primarily used for research and development purposes . It’s not intended for medicinal or household applications, indicating its use in early-stage drug discovery or as a building block for more complex molecules. Its structural complexity could be leveraged to create novel pharmacophores for drug design.
Biotechnology
Within biotechnology, 4-Benzoyl-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid may serve as a scaffold for the development of new biochemical assays . Its unique structure could be useful in the study of enzyme-substrate interactions or as a reference compound in metabolomic studies.
Materials Science
In the field of materials science, this compound’s properties could be explored for the synthesis of new polymeric materials . Its benzoyl group, in particular, might be reactive under certain conditions, allowing for polymerization or incorporation into larger molecular frameworks.
Environmental Science
Environmental science applications might include the use of this compound as a tracer or marker in environmental sampling . Its stability under various conditions can be assessed to track pollution or study the degradation of organic compounds in different ecosystems.
Analytical Chemistry
Analytical chemists might employ 4-Benzoyl-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid as a standard or calibration compound in chromatography or mass spectrometry . Its unique mass and retention time could help in the identification and quantification of similar compounds.
Pharmacology
In pharmacology, the compound could be used to study its interaction with biological targets, given its structural similarity to other bioactive spirolactams . It might act as an antagonist or agonist for certain receptors, providing insights into receptor-ligand interactions.
properties
IUPAC Name |
4-benzoyl-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19NO4/c18-14(12-7-3-1-4-8-12)17-13(15(19)20)11-21-16(17)9-5-2-6-10-16/h1,3-4,7-8,13H,2,5-6,9-11H2,(H,19,20) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XHVLNZYOGDJEAN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2(CC1)N(C(CO2)C(=O)O)C(=O)C3=CC=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19NO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
289.33 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Benzoyl-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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